Cas no 102496-83-3 (S-phenyl 4-methylpent-3-enethioate)

• Product Name: S-phenyl 4-methylpent-3-enethioate
• CAS No: 102496-83-3
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 1132897
• PubChem ID: 549689
• Update Time: 2025-04-20

S-phenyl 4-methylpent-3-enethioate Chemical and Physical Properties

Names and Identifiers

• S-phenyl 4-methylpent-3-enethioate
• AC1LC81L
• AGN-PC-009AII
• S-Phenyl 4-methyl-3-pentenethioate
• 3-Pentenethioic acid, 4-methyl-, S-phenyl ester
• Phenylthio 4-methylpent-3-enoate
• ACMC-20m5gx
• CTK0D9042
• phenyl 4-methyl-3-pentenethioate
• AC1LC81L; AGN-PC-009AII; S-Phenyl 4-methyl-3-pentenethioate; 3-Pentenethioic acid, 4-methyl-, S-phenyl ester; Phenylthio 4-methylpent-3-enoate; ACMC-20m5gx; CTK0D9042; phenyl 4-methyl-3-pentenethioate;
• DTXSID80338535
• 102496-83-3
• S-Phenyl 4-methyl-3-pentenethioate #
• BUTWIHUHJUAXAB-UHFFFAOYSA-N

• Inchi： 1S/C12H14OS/c1-10(2)8-9-12(13)14-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： BUTWIHUHJUAXAB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 206.07662
• Monoisotopic Mass: 206.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters